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CAS Number: 403-17-8

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a detailed technical overview of 4-chloro-3-fluorobenzoic acid, a key
intermediate in the pharmaceutical and agrochemical industries. This document elucidates its
chemical and physical properties, synthesis, spectral characteristics, reactivity, and safety
protocols, offering a foundational resource for its application in research and development.

Core Chemical Identity and Physical Properties

4-Chloro-3-fluorobenzoic acid is a halogenated aromatic carboxylic acid. Its unique
substitution pattern with both chlorine and fluorine atoms on the benzene ring imparts specific
reactivity and properties that make it a valuable building block in organic synthesis.[1]

Chemical Structure and ldentifiers

o |[UPAC Name: 4-Chloro-3-fluorobenzoic acid[2]
e CAS Number: 403-17-8[2]

e Molecular Formula: C7H4CIFO2[2]
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e Molecular Weight: 174.56 g/mol
e InChl Key: QPIBHIXKUQKNFP-UHFFFAOY SA-NJ[3]
e SMILES: O=C(O)clcc(F)c(Cl)ccl[3]

Physicochemical Data

A summary of the key physicochemical properties of 4-chloro-3-fluorobenzoic acid is
presented in the table below.

Property Value Source

White to light yellow crystalline

Appearance [1]
powder

Melting Point 193-197 °C [1]

Boiling Point (Predicted) 290.9 £ 20.0 °C [3]

Density (Predicted) 1.477 + 0.06 g/cm?3 [3]

pKa (Predicted) 3.63+£0.10 [3]

- Soluble in DMSO and

Solubility [3]

Methanol

Synthesis and Manufacturing

The primary industrial synthesis of 4-chloro-3-fluorobenzoic acid involves the oxidation of 3-
fluoro-4-chlorotoluene. This process is typically carried out using a strong oxidizing agent in the
presence of a catalyst.

Representative Synthetic Protocol

A common laboratory-scale synthesis is detailed below:
Reaction: Oxidation of 3-fluoro-4-chlorotoluene

Reagents and Equipment:
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e 3-fluoro-4-chlorotoluene
» Glacial acetic acid

e Manganese acetate

e 98% Sulfuric acid

e Ozone

e 20 L autoclave

e Stirring apparatus

e Cooling system
Procedure:

e To a 20 L autoclave, add 99 g of glacial acetic acid, 2.7 g of manganese acetate, and 105 g
of 98% sulfuric acid.

e Add 870 g (5.96 mol) of 99% pure 3-fluoro-4-chlorotoluene to the mixture.

e Stir the mixture and cool it to 15°C.

e Slowly introduce 215 g of ozone in approximately 10 additions.

» After the ozone addition is complete, allow the reaction to proceed.

o Upon completion, adjust the temperature and pressure to recover the glacial acetic acid.
o Separate the layers to obtain the crude product.

» Further purification can be achieved through recrystallization to yield 4-chloro-3-
fluorobenzoic acid with a purity of over 98%.[3]
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Caption: Directing effects of substituents on the aromatic ring.

Nucleophilic Aromatic Substitution

The presence of electron-withdrawing groups (COOH, F, Cl) activates the aromatic ring
towards nucleophilic aromatic substitution. The chlorine atom at position 4 is the most likely site
for nucleophilic attack, as the negative charge in the Meisenheimer intermediate can be
stabilized by the adjacent fluorine and the para-carboxylic acid group.

Key Synthetic Applications

4-Chloro-3-fluorobenzoic acid is a crucial intermediate in the synthesis of various high-value
molecules.

o Pharmaceuticals: It is a key precursor in the synthesis of 6-Hydroxy Albaconazole, a
metabolite of the antifungal agent Albaconazole, which also exhibits neuroprotective
properties. [3][4]* Agrochemicals: It is utilized in the formulation of herbicides and pesticides.
[1]The halogenated benzoic acid moiety is a common feature in many active agrochemical
ingredients.

Biological Activity and Toxicology

Currently, there is limited publicly available information on the specific biological activity and a
detailed toxicological profile of 4-chloro-3-fluorobenzoic acid itself. Its primary role in the life
sciences is as a building block for more complex, biologically active molecules.

Known Biological Relevance

As mentioned, its most notable role is as a precursor in the synthesis of antifungal agents. [3]
[4]The structural features of 4-chloro-3-fluorobenzoic acid are incorporated into the final
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active pharmaceutical ingredient, contributing to its overall efficacy.

Safety and Handling

4-Chloro-3-fluorobenzoic acid is classified as an irritant and is harmful if swallowed, in
contact with skin, or if inhaled. [2] GHS Hazard Statements:

e H302: Harmful if swallowed [2]* H312: Harmful in contact with skin [2]* H315: Causes skin
irritation [2]* H319: Causes serious eye irritation [2]* H332: Harmful if inhaled [2]* H335: May
cause respiratory irritation [2] Precautionary Measures:

e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid breathing dust.
» Wash hands thoroughly after handling.

o Store in a dry, cool, and well-ventilated place in a tightly sealed container.

Primary Hazards
Harmful if Swallowed Harmful in Contact with Skin Causes Skin Irritation Causes Serious Eye Irritation Harmful if Inhaled May Cause Respiratory Irritation

Safe Handling Procedures

Recommended Personal Ryotective Equipm
Safety Glasses Lab Coat Ventilated Hood

Click to download full resolution via product page
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Caption: Safety and handling summary for 4-Chloro-3-fluorobenzoic acid.

Conclusion

4-Chloro-3-fluorobenzoic acid, with its CAS number 403-17-8, is a synthetically versatile and
commercially important chemical intermediate. Its distinct pattern of halogen substitution
provides a unique platform for the construction of complex molecules in the pharmaceutical
and agrochemical sectors. A thorough understanding of its properties, synthesis, and reactivity
is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

